![molecular formula C10H9BrN2O2 B6264347 ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate CAS No. 1823040-49-8](/img/no-structure.png)
ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate
Overview
Description
Ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C10H9BrN2O2 . It has a molecular weight of 269.1 . This compound is typically stored in a sealed, dry environment at room temperature .
Synthesis Analysis
The synthesis of compounds with an imidazo[1,2-a]pyridine-3-carboxylate core, such as ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate, has been reported in the literature . These compounds were synthesized and screened for their anti-proliferative activity against S. pneumoniae .Molecular Structure Analysis
The InChI code for ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate is 1S/C10H9BrN2O2/c1-2-15-10(14)8-5-12-9-4-3-7(11)6-13(8)9/h3-6H,2H2,1H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
- Imidazo[1,5-a]pyridine derivatives serve as versatile scaffolds in materials science. Researchers explore their use in designing functional materials, such as organic semiconductors, light-emitting diodes (LEDs), and photovoltaic devices. The electron-rich nature of these compounds contributes to their favorable electronic properties, making them promising candidates for optoelectronic applications .
- Ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate and related derivatives exhibit interesting biological activities. Medicinal chemists investigate their potential as drug candidates. Notably, they have been studied for their anticonvulsant properties . Further research may uncover additional therapeutic applications.
- Ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate serves as an intermediate in organic synthesis. Chemists utilize it to construct more complex molecules. Its bromine substituent provides a handle for further functionalization, allowing access to diverse chemical libraries .
Materials Science
Pharmaceutical Field
Organic Syntheses
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
While specific future directions for ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate are not mentioned in the available literature, compounds with a similar imidazo[1,2-a]pyridine-3-carboxylate core have been studied for their potential as anti-FtsZ agents that bind to the Vitamin K3-binding region of a homology model generated for S. pneumoniae FtsZ . This suggests potential future directions in the development of new antibacterial agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate involves the reaction of 2-aminopyridine with ethyl 2-bromoacetate to form ethyl 2-(6-bromoimidazo[1,5-a]pyridin-3-yl)acetate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-aminopyridine", "ethyl 2-bromoacetate", "sodium hydroxide", "water", "ethyl acetate", "brine" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine (1.0 equiv) and ethyl 2-bromoacetate (1.2 equiv) in ethyl acetate and add sodium hydroxide (1.5 equiv).", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture and extract with ethyl acetate.", "Step 4: Wash the organic layer with water and brine, then dry over magnesium sulfate.", "Step 5: Concentrate the solution and purify the crude product by column chromatography to obtain ethyl 2-(6-bromoimidazo[1,5-a]pyridin-3-yl)acetate.", "Step 6: Dissolve ethyl 2-(6-bromoimidazo[1,5-a]pyridin-3-yl)acetate in water and add sodium hydroxide to hydrolyze the ester.", "Step 7: Acidify the solution with hydrochloric acid and extract with ethyl acetate.", "Step 8: Wash the organic layer with water and brine, then dry over magnesium sulfate.", "Step 9: Concentrate the solution and purify the crude product by column chromatography to obtain ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate." ] } | |
CAS RN |
1823040-49-8 |
Product Name |
ethyl 6-bromoimidazo[1,5-a]pyridine-3-carboxylate |
Molecular Formula |
C10H9BrN2O2 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
